Cas no 2411591-31-4 (FMoc-(S)-3-amino-4-(4'-biphenyl)butanoicacid)

• Product Name: FMoc-(S)-3-amino-4-(4'-biphenyl)butanoicacid
• CAS No: 2411591-31-4
• MF: C₃₁H₂₇NO₄
• MW: 477.5503885746
• CID: 5141572
• PubChem ID: 145710651
• Update Time: 2025-06-09

FMoc-(S)-3-amino-4-(4'-biphenyl)butanoicacid Chemical and Physical Properties

Names and Identifiers

• FMoc-(S)-3-amino-4-(4'-biphenyl)butanoicacid
• FMoc-(S)-3-amino-4-(4'-biphenyl)butanoic acid
• (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-([1,1'-biphenyl]-4-yl)butanoic acid
• G66121
• 2411591-31-4

• Inchi： 1S/C31H27NO4/c33-30(34)19-24(18-21-14-16-23(17-15-21)22-8-2-1-3-9-22)32-31(35)36-20-29-27-12-6-4-10-25(27)26-11-5-7-13-28(26)29/h1-17,24,29H,18-20H2,(H,32,35)(H,33,34)/t24-/m0/s1
• InChI Key： PAOZLXFVEJEANM-DEOSSOPVSA-N
• SMILES： O(C(N[C@H](CC(=O)O)CC1C=CC(C2C=CC=CC=2)=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 477.19400834g/mol
• Monoisotopic Mass: 477.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 36
• Rotatable Bond Count: 9
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 75.6

Additional information on FMoc-(S)-3-amino-4-(4'-biphenyl)butanoicacid

Professional Introduction to FMoc-(S)-3-amino-4-(4'-biphenyl)butanoic Acid (CAS No. 2411591-31-4)

FMoc-(S)-3-amino-4-(4'-biphenyl)butanoic acid, a meticulously synthesized compound with the CAS number 2411591-31-4, represents a significant advancement in the field of chiral chemistry and pharmaceutical research. This compound, characterized by its highly specific stereochemistry and structural complexity, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The molecule's unique configuration, featuring a S-configured amine and a biphenyl moiety, makes it a valuable building block for enantioselective synthesis and drug design.

The synthesis of FMoc-(S)-3-amino-4-(4'-biphenyl)butanoic acid involves a series of well-defined chemical transformations that highlight the precision and expertise required in modern organic synthesis. The use of protective groups, such as the FMoc (fluorenylmethyloxycarbonyl) group, ensures the selective modification of the amine functionality while maintaining the integrity of other reactive sites. This approach is particularly crucial in pharmaceutical applications where regioselectivity and enantioselectivity are paramount.

Recent research has demonstrated the utility of FMoc-(S)-3-amino-4-(4'-biphenyl)butanoic acid in the development of chiral ligands and catalysts. These ligands have shown promise in facilitating asymmetric hydrogenation reactions, which are essential for producing enantiomerically pure compounds with high pharmaceutical value. The biphenyl ring in this molecule not only contributes to its structural rigidity but also enhances its binding affinity to transition metals, making it an effective component in asymmetric catalysis.

In addition to its role in catalysis, FMoc-(S)-3-amino-4-(4'-biphenyl)butanoic acid has been explored as a key intermediate in peptide synthesis. The presence of both an amine and a carboxylic acid group allows for facile coupling reactions, enabling the construction of complex peptidomimetics. These peptidomimetics are being investigated for their potential as inhibitors of protease enzymes, which are involved in various pathological processes such as inflammation and cancer progression.

Advances in computational chemistry have further enhanced the understanding of FMoc-(S)-3-amino-4-(4'-biphenyl)butanoic acid's reactivity and interaction with biological targets. Molecular modeling studies have revealed that the compound's stereochemistry significantly influences its binding affinity and specificity to protein receptors. This insight has guided the rational design of derivatives with improved pharmacological properties, underscoring the importance of stereochemical control in drug development.

The compound's versatility extends to its application in material science, where it serves as a precursor for functional polymers. The incorporation of chiral units into polymer backbones can lead to materials with unique optical and electronic properties. Such materials are being explored for applications in liquid crystals, organic electronics, and biomedical devices.

Future research directions for FMoc-(S)-3-amino-4-(4'-biphenyl)butanoic acid include its investigation as a scaffold for drug discovery programs targeting neurological disorders. The biphenyl moiety's ability to cross-link with other aromatic residues in proteins suggests potential applications in modulating neurotransmitter receptors. Additionally, the compound's stability under various conditions makes it suitable for formulation into novel drug delivery systems.

The synthesis and application of FMoc-(S)-3-amino-4-(4'-biphenyl)butanoic acid exemplify the intersection of organic chemistry, medicinal chemistry, and materials science. Its multifaceted utility underscores the importance of developing versatile building blocks that can be tailored for diverse applications. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in advancing scientific and technological innovations.